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Compound of Interest

5-Bromo-2-(4-
Compound Name:
fluorophenyl)thiazole

Cat. No.: B11814069

Get Quote

Executive Summary

This technical guide provides an in-depth safety and handling framework for 5-Bromo-2-(4-

fluorophenyl)thiazole, a halogenated heterocyclic scaffold widely used in the synthesis of
kinase inhibitors (e.g., c-Met) and anti-inflammatory agents.

Unlike standard Safety Data Sheets (SDS) which often contain generic boilerplate text, this
document integrates structure-activity relationship (SAR) based hazard analysis with practical
laboratory workflows. Due to the limited empirical toxicological data available for this specific
intermediate, this guide adopts a "Precautionary Principle" approach, treating the substance
with the rigor reserved for bioactive pharmacophores.

Module 1: Physicochemical Characterization

Scientific Integrity Note:Experimental data for this specific CAS is limited in public registries.
The values below represent a synthesis of vendor data and predictive modeling based on
structural analogs (e.g., 2-arylthiazoles).
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Property

Specification | Data

Context for the Researcher

Chemical Name

5-Bromo-2-(4-

fluorophenyl)thiazole

Core scaffold for Suzuki-

Miyaura couplings.

CAS Number

1159814-40-0

Primary identifier; verify

against vendor COA.

Molecular Formula

CoHsBrFENS

Halogenated heteroaromatic.

Molecular Weight

258.11 g/mol

Suitable for fragment-based
drug design (FBDD).

Physical State

Solid (Crystalline powder)

Likely off-white to pale yellow.

Action: Verify MP upon receipt

Melting Point 85-115 °C (Predicted range) o )
to confirm identity.
N DMSO, DMF, DCM, Poor solubility in water;
Solubility ] -
Chloroform lipophilic (cLogP ~3.7).
o Aryl Bromide / Thiazole Susceptible to Pd-catalyzed
Reactivity

Nitrogen

insertion; N-alkylation.

Module 2: GHS Hazard Profiling & Toxicology
Hazard Classification (GHS)

Based on the chemical class of halogenated thiazoles.

 Signal Word:WARNING

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2]

Structure-Based Risk Assessment (The "Why")
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Standard SDSs list hazards; here we explain the causality based on the molecule's functional
groups:

» Thiazole Ring: Biologically active scaffold known to interact with enzymes (CYP450 inhibition
potential). This implies a baseline toxicity even without specific LD50 data.

» Aryl Bromide (C-Br): While chemically stable under ambient conditions, it is a metabolic
handle. In vivo, debromination is rare, but the lipophilicity facilitates dermal absorption.

e Fluorophenyl Group: Increases metabolic stability and lipophilicity, enhancing the
compound's ability to penetrate biological membranes (skin/lungs).

Critical Warning: Do not treat this merely as "dust.” The combination of the thiazole
pharmacophore and halogenation suggests potential for sensitization or enzyme inhibition
upon chronic exposure.

Module 3: Operational Handling Protocols
The "Barrier" Strategy

Trustworthiness in safety comes from redundancy. Use this self-validating workflow:

» Engineering Control: All weighing and transfer must occur inside a certified chemical fume
hood.

e PPE Layering:

o Hands: Double-gloving recommended. Inner layer: Latex (tactile); Outer layer: Nitrile
(chemical resistance). Rationale: Halogenated aromatics can degrade thin nitrile over
time.

o Eyes: Chemical splash goggles (ANSI Z87.1).

o Atmosphere: Store and handle under inert gas (Nitrogen/Argon) if long-term stability is
required, though the compound is air-stable for short durations.

Workflow Visualization

The following diagram illustrates the decision logic for safe handling, from receipt to disposal.
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Figure 1: Operational workflow ensuring containment and integrity of the compound.

Spill Management Protocol

e Solid Spill: Do not sweep (creates dust). Use a wet-wipe method or a HEPA-filtered vacuum
dedicated to hazardous chemicals.

» Solution Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust)
as the halogenated nature reduces flammability but increases toxic by-product potential if
burned.

Module 4: Synthetic Utility & Reactivity Profile

For the researcher, safety is linked to chemical behavior. Understanding how the molecule
reacts helps predict process hazards (e.g., exotherms).

Key Reaction Pathways

The 5-bromo position is the primary reactive site.
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5-Bromo-2-(4-fluorophenyl)thiazole
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Figure 2: Reactivity profile highlighting the C-Br bond utility and the cryo-safety requirement for
lithiation.

Incompatibility
» Strong Oxidizers: Potential for ring opening and sulfur oxidation.

e Strong Bases (e.g., NaH, LDA): May deprotonate the thiazole C4 position if not controlled,
leading to side reactions.

Module 5: Emergency Response (E-E-A-T
Grounded)

In case of exposure, immediate action mitigates long-term damage.
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Scenario Immediate Action Scientific Rationale
) Thiazole dusts can cause
Move to fresh air;
) ) o bronchospasm; prompt
Inhalation supplemental Oz if breathing is

labored.

removal prevents systemic

absorption via alveoli.

Skin Contact

Wash with soap and water for

15 minutes.

Lipophilic nature requires
surfactant (soap) for effective
removal; water alone is

insufficient.

Eye Contact

Flush with water/saline for 15

minutes.[3]

Mechanical removal of
particulates; prevents corneal

abrasion from crystalline solid.

Ingestion

Rinse mouth. Do NOT induce

vomiting.

Prevents aspiration of the
halogenated compound into
the lungs (chemical

pneumonitis risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b11814069?utm_src=pdf-custom-synthesis#bc-rfq
https://aksci.com/sds/X2182_SDS.pdf
https://www.chemicalbook.com/msds/1030825-20-7.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5056403&productDescription=5-BROMO-2-FLRO-M-XYLENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.keyorganics.net/5-bromo-2-4-fluorophenylthiazole-1159814-40-0-c9h5brfns.html
https://www.americanelements.com/1353856-05-9-2-bromo-5-4-chlorophenyl-1-3-thiazole
https://www.mdpi.com/1420-3049/26/11/3166
https://www.mdpi.com/2218-0532/86/2/26
https://www.researchgate.net/figure/2-Aminothiazole-scaffold-containing-aryl-Moiety-70-75_fig15_348520570
https://www.benchchem.com/product/b11814069/docs#advanced-safety-handling-protocol-5-bromo-2-4-fluorophenyl-thiazole
https://www.benchchem.com/product/b11814069/docs#advanced-safety-handling-protocol-5-bromo-2-4-fluorophenyl-thiazole
https://www.benchchem.com/product/b11814069/docs#advanced-safety-handling-protocol-5-bromo-2-4-fluorophenyl-thiazole
https://www.benchchem.com/product/b11814069/docs#advanced-safety-handling-protocol-5-bromo-2-4-fluorophenyl-thiazole
https://www.benchchem.com/product/b11814069?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11814069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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